Cas no 1263283-70-0 (5-(3-{(tert-butoxy)carbonylamino}phenyl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(3-{(tert-butoxy)carbonylamino}phenyl)-1,2-oxazole-3-carboxylic acid
• CAS No: 1263283-70-0
• MF: C₁₅H₁₆N₂O₅
• MW: 304.297944068909
• MDL: MFCD17011761
• CID: 1032149
• PubChem ID: 45270378
• Update Time: 2025-05-24

5-(3-{(tert-butoxy)carbonylamino}phenyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-((tert-Butoxycarbonyl)amino)phenyl)isoxazole-3-carboxylic acid
• 5-[3-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]-1,2-oxazole-3-carboxylic acid
• 5-(3-{(tert-butoxy)carbonylamino}phenyl)-1,2-oxazole-3-carboxylic acid
• AKOS015841459
• 5-{3-[(tert-Butoxycarbonyl)amino]phenyl}-1,2-oxazole-3-carboxylic acid
• 5-(3-(tert-butoxycarbonylamino)phenyl)isoxazole-3-carboxylic acid
• 1263283-70-0
• CHEMBL551426
• 3-Isoxazolecarboxylic acid, 5-[3-[[(1,1-dimethylethoxy)carbonyl]amino]phenyl]-
• DTXSID20669875
• EN300-1881757
• 5-(3-((tert-Butoxycarbonyl)amino)phenyl)isoxazole-3-carboxylicacid
• 5-(3-{[(tert-butoxy)carbonyl]amino}phenyl)-1,2-oxazole-3-carboxylic acid
• BDBM50414224

• MDL： MFCD17011761
• Inchi： 1S/C15H16N2O5/c1-15(2,3)21-14(20)16-10-6-4-5-9(7-10)12-8-11(13(18)19)17-22-12/h4-8H,1-3H3,(H,16,20)(H,18,19)
• InChI Key： WZZBZIHTTQNVAO-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C2=CC(C(=O)O)=NO2)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 304.10592162g/mol
• Monoisotopic Mass: 304.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 102Ų

5-(3-{(tert-butoxy)carbonylamino}phenyl)-1,2-oxazole-3-carboxylic acid Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 5-(3-{(tert-butoxy)carbonylamino}phenyl)-1,2-oxazole-3-carboxylic acid

Research Briefing on 5-(3-{(tert-butoxy)carbonylamino}phenyl)-1,2-oxazole-3-carboxylic acid (CAS: 1263283-70-0)

The compound 5-(3-{(tert-butoxy)carbonylamino}phenyl)-1,2-oxazole-3-carboxylic acid (CAS: 1263283-70-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 5-(3-{(tert-butoxy)carbonylamino}phenyl)-1,2-oxazole-3-carboxylic acid as a key intermediate in the synthesis of novel heterocyclic compounds. Its unique structural features, including the oxazole ring and tert-butoxycarbonyl (Boc) protected amine, make it a versatile building block for the development of pharmacologically active molecules. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting various enzymes, such as kinases and proteases, which are implicated in numerous diseases.

In a recent publication, the compound was employed in the design of small-molecule inhibitors for a specific kinase involved in inflammatory pathways. The study demonstrated that derivatives of 5-(3-{(tert-butoxy)carbonylamino}phenyl)-1,2-oxazole-3-carboxylic acid exhibited potent inhibitory activity with IC50 values in the nanomolar range. These findings suggest that the compound could serve as a promising scaffold for the development of anti-inflammatory agents.

Another area of interest is the compound's potential application in cancer therapy. Preliminary in vitro studies have shown that certain analogs of 5-(3-{(tert-butoxy)carbonylamino}phenyl)-1,2-oxazole-3-carboxylic acid can induce apoptosis in cancer cell lines by modulating key signaling pathways. Further investigations are underway to elucidate the precise mechanisms of action and to optimize the compound's pharmacokinetic properties.

The synthesis of 5-(3-{(tert-butoxy)carbonylamino}phenyl)-1,2-oxazole-3-carboxylic acid has also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and scalable routes to produce this compound, which is critical for its broader application in medicinal chemistry. For instance, a recent study reported a one-pot synthesis approach that significantly improved the yield and purity of the compound, making it more accessible for further derivatization.

In conclusion, 5-(3-{(tert-butoxy)carbonylamino}phenyl)-1,2-oxazole-3-carboxylic acid (CAS: 1263283-70-0) represents a valuable chemical entity with diverse applications in drug discovery. Its role as a versatile intermediate and its promising biological activities make it a compound of significant interest for future research. Ongoing studies are expected to further explore its therapeutic potential and optimize its properties for clinical development.